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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the foundational molecules is paramount. This guide provides an in-depth

analysis of bromochloromethane (CH₂BrCl), a halomethane of significant interest. We will

delve into its structural formula, explore the concept of isomerism as it pertains to this

molecule, present key physicochemical data, and outline relevant experimental protocols.

Structural Formula of Bromochloromethane
Bromochloromethane, also known by synonyms such as methylene chlorobromide and Halon

1011, is a mixed halomethane with the chemical formula CH₂BrCl.[1][2][3] The molecule

consists of a central carbon atom covalently bonded to two hydrogen atoms, one bromine

atom, and one chlorine atom.[3] This arrangement results in a tetrahedral geometry around the

central carbon atom.

The IUPAC name for this compound is bromo(chloro)methane.[1] Its structure can be

represented in two and three dimensions to illustrate the spatial arrangement of its constituent

atoms.
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Analysis of Chirality in Bromochloromethane
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Conclusion: No chiral center due to two identical hydrogen atoms, hence no stereois

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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